Cas no 1445851-24-0 (3,3'-((2,2-Dimethylpropane-1,3-diyl)bis(oxy))bis(1-azidopropan-2-ol))

• Product name: 3,3'-((2,2-Dimethylpropane-1,3-diyl)bis(oxy))bis(1-azidopropan-2-ol)
• CAS No: 1445851-24-0
• MF: C₁₁H₂₂N₆O₄
• MW: 302.330181598663
• CID: 5150971

3,3'-((2,2-Dimethylpropane-1,3-diyl)bis(oxy))bis(1-azidopropan-2-ol) Chemical and Physical Properties

Names and Identifiers

• 3,3'-((2,2-Dimethylpropane-1,3-diyl)bis(oxy))bis(1-azidopropan-2-ol)

• Inchi： 1S/C11H22N6O4/c1-11(2,7-20-5-9(18)3-14-16-12)8-21-6-10(19)4-15-17-13/h9-10,18-19H,3-8H2,1-2H3
• InChI Key： ZMPSZIFDCZGUCJ-UHFFFAOYSA-N
• SMILES： C(C)(C)(COCC(O)CN=[N+]=[N-])COCC(O)CN=[N+]=[N-]

Additional information on 3,3'-((2,2-Dimethylpropane-1,3-diyl)bis(oxy))bis(1-azidopropan-2-ol)

Latest Research Briefing on 3,3'-((2,2-Dimethylpropane-1,3-diyl)bis(oxy))bis(1-azidopropan-2-ol) (CAS: 1445851-24-0)

The compound 3,3'-((2,2-Dimethylpropane-1,3-diyl)bis(oxy))bis(1-azidopropan-2-ol) (CAS: 1445851-24-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug development and bioconjugation. This briefing synthesizes the latest findings and advancements related to this compound, providing a comprehensive overview for researchers and industry professionals.

Recent studies have highlighted the role of 3,3'-((2,2-Dimethylpropane-1,3-diyl)bis(oxy))bis(1-azidopropan-2-ol) as a versatile linker molecule in the synthesis of complex biomolecules. Its bifunctional nature, featuring azide and hydroxyl groups, enables efficient conjugation with various biomolecules, such as peptides, proteins, and nucleic acids. This property has been exploited in the development of targeted drug delivery systems and diagnostic tools, where precise molecular interactions are critical.

One of the most notable applications of this compound is in click chemistry, particularly in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. Researchers have demonstrated its utility in creating stable triazole linkages, which are essential for constructing bioactive scaffolds. A 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this compound in the synthesis of novel anticancer agents, showcasing its potential in oncology drug discovery.

In addition to its role in drug development, 3,3'-((2,2-Dimethylpropane-1,3-diyl)bis(oxy))bis(1-azidopropan-2-ol) has been investigated for its biocompatibility and stability under physiological conditions. A recent ACS Biomaterials Science & Engineering article highlighted its use in hydrogel formulations for tissue engineering, where its ability to crosslink with other polymers enhances mechanical strength and cellular adhesion. These findings underscore its potential in regenerative medicine applications.

Despite its promising applications, challenges remain in optimizing the synthesis and scalability of this compound. Researchers are actively exploring greener and more efficient synthetic routes to address these limitations. A 2024 preprint on ChemRxiv detailed a novel enzymatic approach that reduces the reliance on hazardous reagents, paving the way for more sustainable production methods.

In conclusion, 3,3'-((2,2-Dimethylpropane-1,3-diyl)bis(oxy))bis(1-azidopropan-2-ol) (CAS: 1445851-24-0) represents a valuable tool in chemical biology and pharmaceutical research. Its multifunctional properties and diverse applications make it a compound of interest for future studies. Continued research into its synthesis, optimization, and applications will likely yield further breakthroughs in drug development and biomaterial science.